Odorranain-F-OW1
Description
Odorranain-F-OW1 is a bioactive peptide isolated from the skin secretions of the odorous frog Odorrana grahami. It belongs to the family of antimicrobial peptides (AMPs), which are critical components of innate immunity in amphibians. Structurally, it is characterized by a linear α-helical conformation with cationic and hydrophobic residues, enabling interactions with microbial membranes . Its primary mechanism involves disrupting bacterial cell membranes via electrostatic interactions with negatively charged phospholipids, leading to cell lysis. Studies highlight its broad-spectrum activity against Gram-positive and Gram-negative bacteria, with minimal hemolytic effects on mammalian cells .
Properties
bioactivity |
Antibacterial, Antifungal |
|---|---|
sequence |
GFMNTAKNVAKNVAVTLLDNLKCKITGGC |
Origin of Product |
United States |
Comparison with Similar Compounds
Mechanistic and Pharmacological Insights
- Membrane Permeabilization : Fluorescence assays confirm this compound induces rapid calcein leakage from bacterial-mimetic liposomes (80% leakage in 10 min) compared to 60% for Magainin-2 .
- Synergy with Antibiotics: Combines synergistically with ciprofloxacin (FICI = 0.25) against multidrug-resistant P. aeruginosa, whereas Temporin-L shows additive effects only (FICI = 0.75) .
Challenges in Comparative Studies
- Data Standardization : Variability in experimental protocols (e.g., MIC assays using different bacterial strains) complicates cross-study comparisons .
- Spectral Data Consistency : NMR and mass spectrometry data for this compound and analogues must adhere to journal guidelines to ensure reproducibility (e.g., baseline correction in NMR spectra as per ) .
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
